N,N'-Dimethyl-P-phenylenediamine

• IUPAC Name: 1-N,4-N-dimethylbenzene-1,4-diamine
• InChI: InChI=1S/C8H12N2/c1-9-7-3-5-8(10-2)6-4-7/h3-6,9-10H,1-2H3
• InChI Key: PVRZMTHMPKVOBP-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=C(C=C1)NC
• Molecular Formula: C8H12N2
• DSSTOX Substance ID: DTXSID40892522
• Molecular Weight: 136.19 g/mol
• CAS RN: 105-10-2

Description

N,N’-Dimethyl-P-phenylenediamine (DMPD) is a redox indicator. It readily forms a stable, red radical cation, involved in a variety of redox reactions. It is an azoreduction product of acid orange 52 (AO52) and is useful in the oxidase test which differentiates bacteria based on their ability to utilize the dye.

Synthesis Analysis

The synthesis of N,N’-Dimethyl-P-phenylenediamine involves a reaction in a proton polar solvent, in the presence of a catalyst. The reaction involves nitro-N, accelerine, and hydrazine hydrate at temperatures between 20 and 100 degrees Celsius.

Molecular Structure Analysis

The molecular structure of N,N’-Dimethyl-P-phenylenediamine is represented by the linear formula: (CH3)2NC6H4NH2. It has a molecular weight of 136.19.

Chemical Reactions Analysis

N,N’-Dimethyl-P-phenylenediamine is involved in a variety of redox reactions. It reacts with Hypochlorous acid and Hypochlorite ions acquiring a pinkish color that can be quantitatively related to the concentration of those substances.

Physical And Chemical Properties Analysis

N,N’-Dimethyl-P-phenylenediamine is a solid substance with a boiling point of 262 °C (lit.) and a melting point of 34-36 °C (lit.). It has a molecular weight of 136.19.

Mechanism of Action

The mechanism of action of N,N’-Dimethyl-P-phenylenediamine involves its oxidation reaction with H2O2 in the presence of an iron (III) catalyst. This reaction has been used for the spectrophotometric detection of trace quantities of iron (III).

Safety and Hazards

N,N’-Dimethyl-P-phenylenediamine is considered hazardous. It is fatal if swallowed, toxic in contact with skin or if inhaled. It is recommended to use personal protective equipment, avoid breathing dust/fume/gas/mist/vapors/spray, and use only outdoors or in a well-ventilated area.

Future Directions

Future research directions could involve the use of N,N’-Dimethyl-P-phenylenediamine in the preparation of molecular compounds with tetracyano-p-quinodimethane (TCNQ). Polarized absorption spectra of these molecular compounds were investigated.

Relevant Papers Several papers have been published on N,N’-Dimethyl-P-phenylenediamine. One paper discusses the use of N,N’-Dimethyl-P-phenylenediamine in free chlorine colorimetric analysis. Another paper discusses the use of N,N’-Dimethyl-P-phenylenediamine for the preparation of molecular compounds with tetracyano-p-quinodimethane (TCNQ).